Methyl 3-methylthiophene-2-carboxylate
Overview
Description
“Methyl 3-methylthiophene-2-carboxylate” is a chemical compound . The IUPAC name for this compound is "methyl 3-methyl-1H-1lambda3-thiophene-2-carboxylate" .
Molecular Structure Analysis
The molecular formula of “this compound” is C7H8O2S . The molecular weight is 156.20 . The InChI code is 1S/C7H8O2S/c1-5-3-4-10-6(5)7(8)9-2/h3-4H,1-2H3 .Physical And Chemical Properties Analysis
“this compound” is a clear liquid that can range in color from colorless to yellow . The compound should be stored in a refrigerator .Scientific Research Applications
1. Synthesis of Organic Compounds
- Efficient Synthesis Process : A study by Kogami and Watanabe (2011) describes an efficient process for preparing ethyl 2-methylthiophene-3-carboxylate, highlighting its simplicity and effectiveness in organic synthesis (Kogami & Watanabe, 2011).
- N-Arylation using Copper-Mediated Processes : Rizwan et al. (2015) developed a practical protocol for synthesizing N-arylated methyl 2-aminothiophene-3-carboxylate via Chan-Lam cross-coupling, demonstrating the compound's versatility in creating a range of functionalized molecules (Rizwan et al., 2015).
2. Material Science Applications
- Polythiophene Carboxylic Acids : Kim et al. (1999) explored water-soluble polythiophene carboxylic acids, investigating their properties through titration and spectroscopy. This study implies the potential application of these compounds in advanced material science (Kim et al., 1999).
- Conductive Polymer Studies : A study by Hoier and Park (1993) on the electrochemical growth of poly(3-methylthiophene) provides insights into the material's application in electronics and conductive polymers (Hoier & Park, 1993).
3. Computational and Crystallographic Analysis
- Crystal Structure Analysis : Tao et al. (2020) conducted a detailed crystallographic and computational study on Methyl-3-aminothiophene-2-carboxylate, crucial for understanding its properties in various applications (Tao et al., 2020).
4. Catalysis and Reaction Mechanisms
- Alkylation Studies : Dupuy et al. (2012) investigated the alkylation of 3-methylthiophene with 2-methyl-1-pentene over acidic zeolites, demonstrating its role in catalytic processes (Dupuy et al., 2012).
Safety and Hazards
“Methyl 3-methylthiophene-2-carboxylate” is a combustible liquid . It should be kept away from flames and hot surfaces . Protective gloves, eye protection, and face protection should be worn when handling the compound . It should be stored in a well-ventilated place and kept cool . In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used to extinguish .
Properties
IUPAC Name |
methyl 3-methylthiophene-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O2S/c1-5-3-4-10-6(5)7(8)9-2/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRWROFVPMUPMJQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90342325 | |
Record name | methyl 3-methylthiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90342325 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
81452-54-2 | |
Record name | methyl 3-methylthiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90342325 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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